Cas no 2287284-02-8 ({[3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine)

• Product Name: {[3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• CAS No: 2287284-02-8
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6228292
• PubChem ID: 137944575
• Update Time: 2025-07-13

{[3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2287284-02-8
• EN300-6760652
• 1-[3-(2-Ethoxyphenyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
• {[3-(2-ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine
• {[3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

• Inchi： 1S/C15H21NO/c1-3-17-13-7-5-4-6-12(13)15-8-14(9-15,10-15)11-16-2/h4-7,16H,3,8-11H2,1-2H3
• InChI Key： SYDPZAVVFCGICH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C12CC(CNC)(C1)C2

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on {[3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

Chemical Compound CAS No. 2287284-02-8: {[3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine

The chemical compound with CAS No. 2287284-02-8, known as {[3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amines and features a bicyclic framework, specifically a bicyclo[1.1.1]pentane system, which contributes to its stability and reactivity.

The bicyclo[1.1.1]pentane core of this compound is a highly strained structure due to its three fused rings, each containing only one carbon atom. This strain can influence the compound's chemical reactivity and physical properties, making it an interesting subject for both academic and industrial research. The 2-Ethoxyphenyl substituent attached to the bicyclic system introduces additional complexity, as it combines an aromatic ring with an ethoxy group, potentially enhancing the compound's solubility and bioavailability.

Recent studies have explored the synthesis and characterization of similar bicyclic compounds, highlighting their potential as building blocks in drug design and materials science. For instance, researchers have investigated the use of bicyclo[1.1.1]pentane derivatives in creating novel pharmaceutical agents with improved pharmacokinetic profiles. The methylamine moiety in this compound further enhances its versatility, as it can participate in various chemical reactions, including nucleophilic substitutions and condensations.

From a structural perspective, the compound's bicyclo[1.1.1]pentane framework provides rigidity, which is advantageous in applications requiring stable molecular architectures. The ethoxyphenyl group introduces electronic effects that can modulate the compound's reactivity and interaction with biological systems or other molecules. This combination makes the compound a promising candidate for exploring new chemical reactions or developing advanced materials.

Moreover, advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such complex molecules with greater accuracy. By employing density functional theory (DFT) calculations, scientists can model the behavior of {[3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine under various conditions, aiding in its optimization for specific applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of transition metal catalysts has been shown to enhance the efficiency of such reactions, leading to higher yields and purer products. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

The potential applications of this compound are vast and varied. In the pharmaceutical industry, it could serve as an intermediate in drug synthesis or as a component in drug delivery systems due to its unique structural features. In materials science, its rigid bicyclic structure could be exploited in creating high-performance polymers or nanomaterials.

Additionally, recent research has focused on understanding the biodegradation pathways of similar compounds to assess their environmental impact. Studies have shown that certain bicyclic compounds can undergo microbial degradation under specific conditions, which is crucial for evaluating their sustainability.

In conclusion, {[3-(2-Ethoxyphenyl)bicyclo[1.1.1]pentan-1-yl]methyl}(methyl)amine (CAS No.: 2287284-02-8) is a versatile organic molecule with significant potential across multiple disciplines due to its unique structure and reactivity profile.